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Cat. No.: B15086834 Get Quote

Disclaimer: The term "BIHC" is not a recognized standard acronym for a hazardous substance.

This guide provides safety protocols for handling hazardous materials, with a focus on

Biosafety Levels (BSL) and the chemical Benzene Hexachloride (BHC), as this may have been

the intended subject. Researchers must conduct a thorough risk assessment for the specific

agents in use and consult their institution's safety guidelines.

This document offers immediate safety and logistical information for researchers, scientists,

and drug development professionals. It includes procedural guidance on personal protective

equipment (PPE), and operational and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure to hazardous materials. The required level of

PPE varies based on the risk associated with the substance being handled. The following table

summarizes recommended PPE for different Biosafety Levels.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15086834?utm_src=pdf-interest
https://www.benchchem.com/product/b15086834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15086834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosafety Level (BSL)
Primary Barriers & Safety
Equipment

Personal Protective
Equipment (PPE)

BSL-1
Open benchtop work, sink for

handwashing.[1]

Lab coats or gowns, gloves,

and eye protection as needed.

[2][3]

BSL-2

BSL-1 practices plus limited

lab access, biohazard warning

signs, sharps precautions, and

use of a biological safety

cabinet (BSC) for procedures

with aerosol or splash

potential.[1][4]

Lab coats or gowns, gloves,

and eye and face protection

(goggles, face shields).[5][6][7]

BSL-3

BSL-2 practices plus controlled

access, decontamination of all

waste and lab clothing before

laundering. All work with

infectious agents must be

done in a BSC.[3]

Solid-front protective clothing

(gowns, coveralls), double

gloves, shoe covers, and

respiratory protection (e.g.,

N95 respirator or PAPR).[8][9]

[10][11]

For handling hazardous chemicals such as Benzene Hexachloride (BHC), it is crucial to wear

protective clothing, gloves, safety glasses, and a dust respirator to avoid personal contact and

inhalation.[12] Work should be conducted in a well-ventilated area.[12]

Experimental Protocols: Donning and Doffing PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is essential to

prevent contamination.

Donning (Putting On) PPE Sequence:

Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand

sanitizer.[13]

Gown: Put on a gown, ensuring it fully covers the torso and that the ties are securely

fastened.[13][14]
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Mask or Respirator: Secure the ties or elastic bands of the mask or respirator. Fit it snugly to

the face, covering the nose and mouth.[13][14]

Eye Protection: Put on goggles or a face shield.[13][14]

Gloves: Don gloves, ensuring they cover the cuffs of the gown.[13]

Doffing (Taking Off) PPE Sequence:

The principle of doffing is to touch the potentially contaminated outside of the PPE as little as

possible.

Gloves: Remove gloves by grasping the outside of one glove with the other gloved hand and

peeling it off. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved

hand under the remaining glove at the wrist and peel it off over the first glove.[14]

Hand Hygiene: Perform hand hygiene.

Gown: Unfasten the gown ties and pull it away from the neck and shoulders, touching only

the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a bundle,

and dispose of it.[14]

Hand Hygiene: Perform hand hygiene.

Exit the immediate work area.

Eye Protection: Remove eye protection by handling the headband or earpieces.[14]

Hand Hygiene: Perform hand hygiene.

Mask or Respirator: Grasp the bottom ties or elastic, then the top ones, and remove without

touching the front of the mask.[15]

Final Hand Hygiene: Perform a final, thorough hand washing.

Donning and Doffing PPE Workflow
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Donning PPE

Doffing PPE

Start Hand Hygiene Put on Gown Put on Mask/
Respirator

Put on Goggles/
Face Shield Put on Gloves Enter Work Area

Leave Work Area Remove Gloves
 & Gown Hand Hygiene Remove Goggles/

Face Shield Hand Hygiene Remove Mask/
Respirator

Final Hand
Hygiene End

Click to download full resolution via product page

Caption: A diagram illustrating the sequential steps for safely donning and doffing Personal

Protective Equipment.

Operational and Disposal Plans
A clear plan for the handling and disposal of hazardous waste is essential for laboratory safety.

Operational Plan:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment to

identify potential hazards and determine the appropriate safety precautions.

Designated Work Areas: Clearly define the areas where hazardous materials will be handled.

Post appropriate warning signs.[7]

Ventilation: For volatile chemicals like BHC, ensure work is performed in a well-ventilated

area or within a chemical fume hood to prevent the buildup of harmful vapors.[12]

Spill Kit: Maintain a fully stocked spill kit appropriate for the types of hazardous materials

being used. Ensure all personnel are trained on its use.[5]

Emergency Procedures: Establish and clearly post emergency procedures for accidental

exposures, spills, and other incidents. An eyewash station and safety shower must be readily

accessible.[7]
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Disposal Plan:

Waste Segregation: Segregate hazardous waste at the point of generation. Different

categories of waste (e.g., chemical, biological, sharps) should be collected in separate,

clearly labeled containers.[16]

Container Management:

Use waste containers that are compatible with the chemical or biological material they will

hold.[16]

Keep containers securely closed except when adding waste.[16]

Do not overfill liquid waste containers; a general guideline is to fill to no more than 75%

capacity.[17]

Label all waste containers clearly with their contents.[16]

Decontamination: All materials and waste contaminated with infectious agents must be

decontaminated before disposal, typically by autoclaving or chemical disinfection.[7]

Chemical Waste:

For chemicals like BHC, do not dispose of them down the drain.

Collect in a designated, labeled, and sealed container.[17]

Follow your institution's and local regulations for the disposal of hazardous chemical

waste.

Sharps: All sharps (needles, scalpels, etc.) must be disposed of in a designated, puncture-

resistant sharps container.[7]

Waste Pickup: Arrange for the timely pickup of hazardous waste by your institution's

environmental health and safety department or a licensed contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com
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